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Compound of Interest

Compound Name: Octyl nitrate

Cat. No.: B1618311 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety information and handling

precautions for octyl nitrate. The following sections detail its properties, hazards, and the

necessary measures to ensure its safe use in a laboratory and drug development setting.

Chemical Identification and Properties
Octyl nitrate, primarily referred to as n-octyl nitrate in this guide, is a clear, light-colored

liquid. It is important to distinguish it from its isomer, 2-ethylhexyl nitrate, which may also be

referred to as octyl nitrate and for which more extensive toxicological data is available.

Physical and Chemical Properties of n-Octyl Nitrate
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Property Value Reference

CAS Number 629-39-0 [1][2]

Molecular Formula C₈H₁₇NO₃ [1][2]

Molecular Weight 175.23 g/mol [1]

Appearance Clear, light-colored liquid [1]

Boiling Point 216.3 °C at 760 mmHg [2][3]

Density 0.974 g/cm³ [2][3]

Flash Point 72.8 °C [2][3]

Vapor Pressure 0.207 mmHg at 25 °C [2]

Solubility Insoluble in water. [4]

Refractive Index 1.434 [2][3]

Hazard Identification and Classification
Octyl nitrate is a combustible liquid and may be toxic by ingestion.[5] It can cause skin

irritation upon contact.[5]

GHS Hazard Statements for a related compound (2-Ethylhexyl nitrate):

H227: Combustible liquid.[6]

H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.[5]

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[6]

H411: Toxic to aquatic life with long lasting effects.[5][6]
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Handling and Storage
Proper handling and storage procedures are critical to ensure safety when working with octyl
nitrate.

Safe Handling
Handle in a well-ventilated place.[1][7]

Wear suitable protective clothing, including chemical-impermeable gloves.[1][7]

Avoid contact with skin and eyes.[1][7]

Avoid the formation of dust and aerosols.[1][7]

Use non-sparking tools to prevent ignition.[1][7]

Ground all equipment when handling the product to prevent electrostatic discharge.[3]

Do not eat, drink, or smoke when using this product.[8]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

Keep away from heat, sparks, open flames, and other ignition sources.[3][9]

Store apart from incompatible materials and foodstuff containers.[7]

Exposure Controls and Personal Protection
Exposure Limits
No specific occupational exposure limits for n-octyl nitrate were found in the provided search

results.[7][10]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US).[1][7]
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Skin Protection: Wear fire/flame-resistant and impervious clothing. Handle with gloves that

have been inspected prior to use.[1][7]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator.[1][7]

Toxicological Information
There is limited specific toxicological data available for n-octyl nitrate. The following data is for

the related isomer, 2-ethylhexyl nitrate (CAS: 27247-96-7), and should be used for guidance

with the understanding that it is a different chemical entity.

Metric Value Species Route Reference

LD50 960 mg/kg Rat Oral [5]

LD50 1,100 mg/kg Rabbit Dermal [5]

LC50 11 mg/l - Inhalation (4h) [5]

EC50 >12.6 mg/l (48h) Crustacea - [8]

EC50 1.57 mg/l (72h)
Algae/aquatic

plants
- [8]

LC50 2 mg/L (96h) Fish - [8]

First-Aid Measures
If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.[1]

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water. Consult a doctor.[1]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[1]
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If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth

to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

[3] Water spray, fog, or regular foam can be used for large fires.[3]

Specific Hazards: Vapors may form explosive mixtures with air and can travel to an ignition

source and flash back.[3]

Protective Actions for Fire-Fighters: Wear a self-contained breathing apparatus for firefighting

if necessary.[1] Cool containers with flooding quantities of water until well after the fire is out.

[3]

Accidental Release Measures
Personal Precautions

Eliminate all ignition sources from the immediate area.[3]

Evacuate personnel to safe areas.[1]

Do not touch or walk through spilled material.[3]

Ensure adequate ventilation.[1]

Wear appropriate personal protective equipment.[1]

Environmental Precautions
Prevent further leakage or spillage if it is safe to do so.[1]

Do not let the chemical enter drains.[1]

Methods for Cleaning Up
Absorb or cover with dry earth, sand, or other non-combustible material and transfer to

containers.[3]
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Use clean, non-sparking tools to collect the absorbed material.[3]

For large spills, dike far ahead of the liquid spill for later disposal.[3]

Experimental Protocols
Detailed experimental protocols for the studies that generated the toxicological data presented

in this guide are not available within publicly accessible safety data sheets. For specific

experimental methodologies, it is recommended to consult primary research articles and

toxicological studies.

Visual Workflow for Spill Management
The following diagram illustrates the logical workflow for safely handling a spill of octyl nitrate.
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Initial Assessment

Response Actions

Cleanup & Disposal

Octyl Nitrate Spill Occurs

Assess immediate risk
(fire, ventilation)

Eliminate Ignition Sources
(sparks, flames, heat)

Wear Appropriate PPE
(gloves, goggles, respirator)

Ensure Adequate Ventilation

Contain Spill
(dike with inert material)

Absorb with non-combustible material
(sand, earth)

Collect with non-sparking tools

Dispose in sealed containers
(follow regulations)

Decontaminate Area

Click to download full resolution via product page

Caption: Workflow for handling an octyl nitrate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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